A metagenomics approach for new biocatalyst discovery: application to transaminases and the synthesis of allylic amines†
Green Chemistry Pub Date: 2017-01-11 DOI: 10.1039/C6GC02769E
Abstract
Transaminase enzymes have significant potential for the sustainable synthesis of amines using mild aqueous reaction conditions. Here a metagenomics mining strategy has been used for new transaminase enzyme discovery. Starting from oral cavity microbiome samples, DNA sequencing and bioinformatics analyses were performed. Subsequent in silico mining of a library of contiguous reads built from the sequencing data identified 11 putative Class III transaminases which were cloned and overexpressed. Several screening protocols were used and three enzymes selected of interest due to activities towards substrates covering a wide structural diversity. Transamination of functionalized cinnamaldehydes was then investigated for the production of valuable amine building blocks.
Recommended Literature
- [1] Correlated super-resolution fluorescence and electron microscopy reveals the catalytically active nanorods within individual H-ZSM-22 zeolite particles†
- [2] Flexible piezoelectric energy harvester with an ultrahigh transduction coefficient by the interconnected skeleton design strategy†
- [3] The hardness of solid solutions
- [4] Monodispersity and size control in the synthesis of 20–100 nm quasi-spherical silver nanoparticles by citrate and ascorbic acid reduction in glycerol–water mixtures†
- [5] Solution-based Ag-doped ZnSe thin films with tunable electrical and optical properties†
- [6] Development of a cloud-point extraction method for spectrophotometric nano determination of silver in real samples
- [7] Synthetic 6-aryl-2-hydroxy-6-ketohexa-2,4-dienoic acid substrates for C–C hydrolase BphD: investigation of a general base catalytic mechanism
- [8] Tailoring the structure and thermoelectric properties of BaTiO3via Eu2+ substitution†
- [9] Reconfigurable paramagnetic microswimmers: Brownian motion affects non-reciprocal actuation†
- [10] Convergent energies and anharmonic vibrational spectra of Ca2H2 and Ca2H4 constitutional isomers†
Journal Nameļ¼Green Chemistry
Research Products
-
CAS no.: 17049-50-2
-
CAS no.: 128719-65-3